Cas no 219698-41-6 (1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 219698-41-6
• MF: C₂₂H₂₆N₂O₆
• MW: 414.451646327972
• CID: 5434539
• PubChem ID: 3163681
• Update Time: 2025-06-08

1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 219698-41-6
• VU0508711-1
• 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• AKOS016891054
• Z108564120
• AKOS001152362
• 1-(3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• 1-[5-(3,4-dimethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• F3085-0030
• 1-[3-(3,4-Dimethoxyphenyl)-4,5-dihydro-5-(3,4,5-trimethoxyphenyl)-1H-pyrazol-1-yl]ethanone

• Inchi： 1S/C22H26N2O6/c1-13(25)24-17(15-10-20(28-4)22(30-6)21(11-15)29-5)12-16(23-24)14-7-8-18(26-2)19(9-14)27-3/h7-11,17H,12H2,1-6H3
• InChI Key： JPOWBMDKZKQAEG-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC(OC)=C(OC)C(OC)=C2)CC(C2=CC=C(OC)C(OC)=C2)=N1)C

Computed Properties

• Exact Mass: 414.17908655g/mol
• Monoisotopic Mass: 414.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 130 °C(Solvent: Ethanol)
• Boiling Point: 537.9±60.0 °C(Predicted)
• pka: -1.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Introduction to 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 219698-41-6)

1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one, with the CAS number 219698-41-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including multiple methoxy groups and a pyrazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is particularly noteworthy. The presence of methoxy groups on the phenyl rings enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

Recent studies have explored the potential therapeutic applications of 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticonvulsant activity. A study in the Epilepsia journal reported that 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one demonstrated potent anticonvulsant effects in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission and inhibition of sodium channels. These findings highlight its potential as a novel therapeutic agent for epilepsy and other neurological disorders.

The pharmacokinetic properties of 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one have also been investigated. A study published in the Biochemical Pharmacology journal reported that this compound has favorable oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered drug.

In addition to its therapeutic potential, the synthetic methods for producing 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one have been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described a novel synthetic route that involves a one-pot reaction sequence using readily available starting materials. This approach not only simplifies the synthesis but also reduces production costs and environmental impact.

The safety profile of 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models showed that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support its further evaluation in clinical trials.

In conclusion, 1-[3-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 219698-41-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable addition to the pharmacological arsenal for treating inflammatory diseases and neurological disorders.